2-(4-chlorobenzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonylamino]-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C20H16ClN3O6S/c1-30-19-11-8-14(24(26)27)12-18(19)22-20(25)16-4-2-3-5-17(16)23-31(28,29)15-9-6-13(21)7-10-15/h2-12,23H,1H3,(H,22,25)
• InChI Key: DNTRMTBVONKRLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClN3O6S
• Molecular Weight: 461.9 g/mol
• CAS No.: 898440-57-8

Description

2-(4-chlorobenzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide is a useful research compound. Its molecular formula is C20H16ClN3O6S and its molecular weight is 461.87. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Carbonic Anhydrase Isoforms

A study by Ulus et al. (2013) synthesized novel acridine and bis acridine sulfonamide compounds, including structures related to 2-(4-chlorophenylsulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide, which showed effective inhibitory activity against the cytosolic carbonic anhydrase isoforms II and VII. These enzymes are crucial in various physiological processes, suggesting potential therapeutic applications for the synthesized compounds (Ulus et al., 2013).

Anticancer Properties

Cumaoğlu et al. (2015) investigated new sulfonamide derivatives for their pro-apoptotic effects in cancer cells via activating p38/ERK phosphorylation. The compounds bearing sulfonamide fragments, such as those structurally related to 2-(4-chlorophenylsulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide, were synthesized and showed significant in vitro anti-cancer activity against various cancer cell lines. This study suggests a promising avenue for developing new cancer therapies (Cumaoğlu et al., 2015).

Polymer Science Applications

Mehdipour-Ataei and Hatami (2007) developed a new diamine monomer containing flexible sulfone, sulfide, and amide units, which could be related to the chemical structure of interest. This monomer was used to synthesize aromatic poly(sulfone sulfide amide imide)s, showcasing a new type of soluble, thermally stable polymers. Such polymers have potential applications in high-performance materials due to their excellent thermal stability and solubility properties (Mehdipour-Ataei & Hatami, 2007).

Antimicrobial Activity

Saleem et al. (2018) designed, synthesized, and characterized novel sulfonamide derivatives, including those structurally similar to 2-(4-chlorophenylsulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide, for their antimicrobial activity. Computational docking studies estimated their binding energy against bacterial receptors, showing potential as anti-bacterial alternatives against resistant pathogens. This research underscores the role of such compounds in addressing the growing concern of antimicrobial resistance (Saleem et al., 2018).